Cas no 1804681-61-5 (5-Amino-4-(difluoromethyl)-2-methoxypyridine-3-sulfonamide)

• Product Name: 5-Amino-4-(difluoromethyl)-2-methoxypyridine-3-sulfonamide
• CAS No: 1804681-61-5
• MF: C₇H₉F₂N₃O₃S
• MW: 253.22646689415
• CID: 4855208
• Update Time: 2025-10-30

5-Amino-4-(difluoromethyl)-2-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)-2-methoxypyridine-3-sulfonamide

• Inchi： 1S/C7H9F2N3O3S/c1-15-7-5(16(11,13)14)4(6(8)9)3(10)2-12-7/h2,6H,10H2,1H3,(H2,11,13,14)
• InChI Key： ROJWLPBXOIRSJT-UHFFFAOYSA-N
• SMILES： S(C1C(=NC=C(C=1C(F)F)N)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: -0.3
• Topological Polar Surface Area: 117

Additional information on 5-Amino-4-(difluoromethyl)-2-methoxypyridine-3-sulfonamide

5-Amino-4-(difluoromethyl)-2-methoxypyridine-3-sulfonamide (CAS No. 1804681-61-5): A Comprehensive Overview

The compound 5-Amino-4-(difluoromethyl)-2-methoxypyridine-3-sulfonamide (CAS No. 1804681-61-5) is a specialized sulfonamide derivative with a unique pyridine backbone, attracting significant interest in pharmaceutical and agrochemical research. Its molecular structure, featuring a difluoromethyl group and methoxy substitution, offers distinct reactivity and potential applications in drug discovery. This article delves into its properties, synthesis, and relevance to current scientific trends, addressing common queries such as "What are the uses of 5-Amino-4-(difluoromethyl)-2-methoxypyridine-3-sulfonamide?" and "How is CAS 1804681-61-5 synthesized?".

In recent years, the demand for fluorinated compounds like 5-Amino-4-(difluoromethyl)-2-methoxypyridine-3-sulfonamide has surged due to their enhanced metabolic stability and bioavailability, key factors in medicinal chemistry. Researchers frequently search for "fluorine in drug design" or "sulfonamide-based therapeutics," highlighting this compound's alignment with cutting-edge trends. Its CAS No. 1804681-61-5 serves as a critical identifier for procurement and regulatory compliance, often queried alongside terms like "high-purity sulfonamide suppliers."

The synthesis of 5-Amino-4-(difluoromethyl)-2-methoxypyridine-3-sulfonamide typically involves multi-step reactions, including nucleophilic substitution and sulfonylation. A frequent question—"What solvents are suitable for CAS 1804681-61-5?"—reflects practical concerns in lab settings. Polar aprotic solvents like DMF or DMSO are commonly employed, ensuring optimal solubility for downstream applications. The compound's crystalline form and stability under ambient conditions further enhance its utility in high-throughput screening.

Beyond pharmaceuticals, 5-Amino-4-(difluoromethyl)-2-methoxypyridine-3-sulfonamide is explored in agrochemical formulations, where its heterocyclic core may contribute to herbicidal or fungicidal activity. Searches like "pyridine derivatives in crop protection" underscore this niche. Analytical techniques such as HPLC and NMR are pivotal for quality control, addressing queries like "How to analyze CAS 1804681-61-5 purity?"

Environmental and safety profiles are also critical. While not classified as hazardous, proper handling of sulfonamide compounds is emphasized in queries such as "Is CAS 1804681-61-5 biodegradable?" Studies suggest moderate biodegradability, with recommendations for neutral-pH disposal. This aligns with growing interest in "green chemistry" and "sustainable synthesis."

In summary, 5-Amino-4-(difluoromethyl)-2-methoxypyridine-3-sulfonamide (CAS No. 1804681-61-5) represents a versatile scaffold bridging drug development and material science. Its structural motifs and functional groups cater to diverse research needs, from "small-molecule inhibitors" to "catalysis." As innovation accelerates, this compound’s role in addressing global challenges—such as antimicrobial resistance or crop sustainability—will likely expand, making it a staple in modern laboratories.